4-(N,N-dimethylsulfamoyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H23N5O5S2/c1-25(2)33(29,30)16-7-5-14(6-8-16)21(28)23-20-17-12-32-13-18(17)24-26(20)11-19(27)22-10-15-4-3-9-31-15/h3-9H,10-13H2,1-2H3,(H,22,27)(H,23,28)
• InChI Key: CNMUXSFZGWQMDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2CC(=O)NCC4=CC=CO4
• Molecular Formula: C21H23N5O5S2
• Molecular Weight: 489.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C21H23N5O5S2 and its molecular weight is 489.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• The synthesis of related heterocyclic compounds, including N-alkylated triazoles, oxadiazoles, and thiadiazoles, demonstrates the chemical versatility of similar core structures. These processes involve the preparation of key intermediates that undergo cyclization reactions under various conditions, leading to the formation of diverse heterocyclic derivatives (El-Essawy & Rady, 2011).

Biological Applications

• The synthesis of compounds for potential biological applications, such as antimicrobial and antitumor activities, has been a focus of research. For instance, derivatives incorporating thiazolo(3,2-a)benzimidazole moiety have been explored for their potential to afford novel azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives, highlighting the wide range of possible biological activities (Farag et al., 2011).

Antimicrobial and Anticancer Research

• Research into the synthesis, characterization, and biological evaluation of benzamide derivatives linked to various heterocycles demonstrates the importance of structural diversity in medicinal chemistry. These compounds have been evaluated for their inhibitory potential against enzymes and shown potential for binding to nucleotide protein targets, which could be relevant for developing new therapeutic agents (Saeed et al., 2015).

Material Science and Liquid Crystals

• The self-assembly of certain pyrazole derivatives into supramolecular columnar liquid crystals, which also display luminescent properties, showcases the potential of such compounds in material science and optoelectronic applications. This example underscores the multifunctional nature of heterocyclic compounds in developing new materials with specific properties (Moyano et al., 2013).